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Compound of Interest

Compound Name: 4-(Trifluoromethyl)aniline

Cat. No.: B029031

An In-Depth Technical Guide to the Health, Safety, and Toxicology of 4-
(Trifluoromethyl)aniline

This guide provides comprehensive health, safety, and toxicological information for 4-
(Trifluoromethyl)aniline (CAS No. 455-14-1), tailored for researchers, scientists, and
professionals in drug development.

Hazard Identification and GHS Classification

4-(Trifluoromethyl)aniline is classified as a hazardous chemical under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
associated with this compound are its acute toxicity, potential for serious eye damage, and
risks to the aquatic environment.[1][2]

Table 1: GHS Classification of 4-(Trifluoromethyl)aniline
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]
B o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[2]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 )
Environment, Acute Hazard life[2]
Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-term Category 1

Hazard

with long lasting effects[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-(Trifluoromethyl)aniline is essential

for its safe handling and use in experimental settings.

Table 2: Physical and Chemical Properties of 4-(Trifluoromethyl)aniline
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Property

Value

Molecular Formula

C7HeF3N[2][3]

Molecular Weight 161.12 g/mol [2]

Appearance Colorless to yellow liquid or solid[3][4]
Melting Point 38 °C[4]

Boiling Point 83 °C at 12 mmHg

Density 1.283 g/cm3 at 25 °C[4]

Vapor Pressure

0.554 mmHg at 25°C[3]

Solubility Insoluble in water, soluble in organic solvents.[3]
8.6 (for the protonated derivative in acetonitrile)
pKa )
Toxicology

The toxicological profile of 4-(Trifluoromethyl)aniline indicates significant health risks. This
section summarizes the available data on its acute toxicity, irritation potential, genotoxicity, and
metabolism.

Acute Toxicity

4-(Trifluoromethyl)aniline is toxic if swallowed or inhaled.[1][2] While specific LD50 and LC50
values for this compound are not consistently reported across all standard models, the
available data and information on related compounds suggest high toxicity.

Table 3: Acute Toxicity Data for 4-(Trifluoromethyl)aniline and a Related Compound
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] Reference
Test Species Route Value
Compound

3-
LD50 Mouse Intraperitoneal 50 mg/kg (Trifluoromethyl)
aniline[5]

3-
LD50 Rabbit Oral 615 mg/kg (Trifluoromethyl)
aniline[5]

3-
LC50 Mouse Inhalation 690 mg/m3/2h (Trifluoromethyl)
aniline[5]

4-
LD50 Rat Oral 132 mg/kg (Trifluoromethox
y)aniline[6][7]

4-
LD50 Rat Dermal 105 mg/kg (Trifluoromethox
y)aniline[6][7]

It is important to note that the data for 3-(Trifluoromethyl)aniline and 4-(Trifluoromethoxy)aniline
are provided for comparison and to emphasize the potential toxicity of 4-
(Trifluoromethyl)aniline.

Skin and Eye Irritation

This compound is known to cause skin irritation and serious eye damage.[8][9]

Genotoxicity

Studies have shown that 4-(Trifluoromethyl)aniline is genotoxic in vitro, causing mutations in
Salmonella typhimurium and E. coli strains.[10] However, in vivo studies did not show evidence
of DNA adducts or strand breaks in various organs of rats treated with near-maximum tolerated
doses.[10] This suggests that while the compound has the potential to be genotoxic, it may not
pose a genotoxic risk to rodents in vivo.[10]
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Metabolism

The metabolism of 4-(Trifluoromethyl)aniline is a key aspect of its toxicology. Unlike some
other anilines, a notable metabolic pathway for 4-(Trifluoromethyl)aniline involves the
formation of N-oxanilic acids.[11] This biotransformation can lead to the formation of reactive
metabolites, which are often implicated in the toxic effects of xenobiotics.[12] The
trifluoromethyl group itself appears to be metabolically stable.[11] 4-(Trifluoromethyl)aniline
has been reported to exhibit hematotoxicity, affecting red blood cells and inducing leukocytosis.
[13]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-(Trifluoromethyl)aniline
are not readily available in the public domain. However, standardized guidelines from the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
such assessments.

Acute Oral Toxicity (Based on OECD Guideline 423)

The acute oral toxicity is generally determined using a stepwise procedure with a small number
of animals. A starting dose is administered to a group of animals (typically rats), and the effects
are observed. Depending on the outcome, the dose for the next group is adjusted up or down.
Observations include mortality, clinical signs of toxicity, and body weight changes over a 14-day
period.

Acute Dermal Irritation (Based on OECD Guideline 404)

For dermal irritation studies, a small amount of the substance is applied to the shaved skin of
an animal (typically a rabbit) for a set period, usually 4 hours. The skin is then observed for
signs of erythema (redness) and edema (swelling) at specific intervals.

Acute Eye Irritation (Based on OECD Guideline 405)

In an acute eye irritation test, a small amount of the substance is instilled into the conjunctival
sac of one eye of an animal (usually a rabbit), with the other eye serving as a control. The eyes
are then examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at various time points.
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Visualizations
Safe Handling Workflow

Preparation

Conduct Risk Assessment

:

Ensure Availability of Appropriate PPE

:

Verify Engineering Controls (Fume Hood)

Hangling

Work in a Certified Chemical Fume Hood

:

Dispense Carefully to Avoid Aerosols

:

Avoid Skin and Eye Contact

Post-Héndling

Decontaminate Work Area

:

Dispose of Waste in a Labeled Container

:

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 4-(Trifluoromethyl)aniline.

Metabolic Pathway

4-(Trifluoromethyl)aniline N-Acetylation }—»

N-acetyl-4-(trifluoromethyl)aniline }—»’ Hydroxylation }—»

Glycolanilide Intermediate H Oxidation }—» N-Oxanilic Acid Metabolite

Click to download full resolution via product page

Caption: A simplified metabolic pathway of 4-(Trifluoromethyl)aniline to N-oxanilic acid.

Genotoxicity Profile

@fluoromethyl)a@

In Vitro Studies In Vivo Studies
(e.g., Ames Test) (e.g., Rat DNA Adducts)

ﬁ

Click to download full resolution via product page

Caption: Logical relationship of the in vitro versus in vivo genotoxicity of 4-
(Trifluoromethyl)aniline.

Health and Safety
Engineering Controls

Work with 4-(Trifluoromethyl)aniline should be conducted in a well-ventilated area, preferably
in a certified chemical fume hood to minimize inhalation exposure.[9]
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are necessary to protect against
splashes.[9]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[9]

» Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to
prevent skin contact.[9]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, a NIOSH-approved respirator with an appropriate cartridge should be used.[9]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust. Wash
hands thoroughly after handling.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[9]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[9]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Disposal Considerations
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4-(Trifluoromethyl)aniline and any contaminated materials should be disposed of as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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